Cas no 40876-98-0 (1,4-diethoxy-1,3,4-trioxobutan-2-ide sodium salt)

• Product Name: 1,4-diethoxy-1,3,4-trioxobutan-2-ide sodium salt
• CAS No: 40876-98-0
• MF: C₈H₁₁NaO₅
• MW: 210.159713983536
• MDL: MFCD18909725
• CID: 55312
• PubChem ID: 16462971
• Update Time: 2025-10-29

1,4-diethoxy-1,3,4-trioxobutan-2-ide sodium salt Chemical and Physical Properties

Names and Identifiers

• Sodium-1,4-diethoxy-1,4-dioxobut-2-en-2-olate
• Diethyl oxalacetate sodium salt
• Oxalacetic Acid Diethyl Ester Sodium Salt
• Sodium 1,4-diethoxy-1,4-dioxobut-2-en-2-olate
• DIEHTYLOXALACETATESODIUMSALT
• diethyl 2-oxosuccinate sodium salt
• DIETHYL OXALACETATE SODIUM
• diethyl oxaloacetate sodium salt
• diethylsodiumoxalacetate
• ETHYL OXALACETATE SODIUM SALT
• ETHYL SODIUM OXALACETATE
• ETHYL SODIUM OXALOACETATE
• Oxalacetic Acid Diethyl Ester Sodium Sa
• sodium diethyl 2-oxosuccinate
• Sodium Diethyl Oxalacetate
• SODIUM DIETHYL OXALOACETATE
• sodium diethyl oxalylacetate
• SODIUM ETHYL OXALACETATE
• Diethyl oxalacetate
• Butanedioicacid, oxo-, diethyl ester, ion(1-), sodium (9CI)
• 2-(Oxo)succinic acid diethyl estermonosodium salt
• Diethyl 2-hydroxy-2-butenedioate sodium salt
• Diethyl oxobutanedioate sodium salt
• Diethylsodiooxalacetate
• Sodiumdiethyl oxobutanedioate
• Diethyloxalacetate sodium salt
• Diethyl sodium oxalacetate
• Oxalacetic acid diethyl estersodium salt
• UJZUICGIJODKOS-IPZCTEOASA-M
• AB1004234
• sodium (E)-1,4-diethoxy-1,4-dioxobut-2-en-2-olate
• Sodium;(E)-1,4-diethoxy-1,4-dioxobut-2-en-2-olate
• 1,4-diethoxy-1,3,4-trioxobutan-2-ide sodium salt
• OXALACETIC ACID DIETHYL ESTER SODIUM*PRA CTICAL GRAD
• DiethyloxalacetateSodiumSalt98%
• Diethyl oxalacetate sodium salt, pract., 95%
• diethyl oxaloacetate, monosodium salt
• Diethyl oxalacetate, Diethyl oxaloacetate, Diethyl oxosuccinate sodium salt, Oxalacetic acid diethyl ester sodium salt, Sodium diethyl oxalacetate
• Diethyl Oxalacetate Sodium Salt,95%

• MDL： MFCD18909725
• Inchi： 1S/C8H11O5.Na/c1-3-12-7(10)5-6(9)8(11)13-4-2;/h5H,3-4H2,1-2H3;/q-1;+1
• InChI Key： JPTKZRPOIUYFTM-UHFFFAOYSA-N
• SMILES： [CH-](C(=O)OCC)C(=O)C(=O)OCC.[Na+]
• BRN： 4279609

Computed Properties

• Exact Mass: 210.05000
• Monoisotopic Mass: 210.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 224
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 75.7

Experimental Properties

• Color/Form: powder
• Melting Point: 188-190 °C (lit.)
• Boiling Point: No data available
• Flash Point: No data available
• Water Partition Coefficient: Slightly soluble in water (1.2 g/L) (25°C).
• PSA: 75.66000
• LogP: 0.42700
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive
• Vapor Pressure: No data available

1,4-diethoxy-1,3,4-trioxobutan-2-ide sodium salt Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P264-P280-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/38
• Safety Instruction： S26; S24/25; S45; S53
• RTECS：EK0115500
• Hazardous Material Identification：
• Safety Term：S26-S24/25-S45-S53
• TSCA：Yes
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases：R45; R48/20/21/22; R36; R36/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on 1,4-diethoxy-1,3,4-trioxobutan-2-ide sodium salt

1,4-Diethoxy-1,3,4-Trioxobutan-2-Ide Sodium Salt (CAS No. 40876-98-0): A Comprehensive Overview

The compound 1,4-diethoxy-1,3,4-trioxobutan-2-ide sodium salt (CAS No. 40876-98-0) is a significant chemical entity with diverse applications in various industries. This compound is widely recognized for its unique chemical properties and structural features, making it a valuable component in numerous synthetic processes and formulations. The sodium salt form of this compound enhances its solubility and reactivity, rendering it highly versatile in both research and industrial settings.

Recent advancements in the field of organic chemistry have shed light on the synthesis and characterization of 1,4-diethoxy-1,3,4-trioxobutan-2-ide sodium salt. Researchers have explored innovative methods to optimize its production efficiency while maintaining high purity levels. These studies emphasize the importance of precise control over reaction conditions, such as temperature and pH levels, to achieve desired yields and minimize by-products.

The chemical structure of this compound is characterized by a central butanediide framework with ethoxy groups at positions 1 and 4. This arrangement imparts unique electronic and steric properties to the molecule, influencing its reactivity in various chemical transformations. The presence of the sodium ion further modulates its physical properties, such as solubility and thermal stability.

One of the most notable applications of 1,4-diethoxy-1,3,4-trioxobutan-2-ide sodium salt is in the synthesis of advanced materials. Recent studies have demonstrated its role as a key precursor in the production of high-performance polymers and ceramics. Its ability to form stable intermediates under controlled conditions has made it indispensable in these processes.

In addition to its industrial applications, this compound has also found relevance in pharmaceutical research. The sodium salt form is being investigated for its potential as a drug delivery agent due to its biocompatibility and controlled release properties. Researchers are exploring its ability to encapsulate hydrophobic drugs while maintaining their stability during transit.

The environmental impact of 1,4-diethoxy-1,3,4-trioxobutan-2-ide sodium salt has also come under scrutiny in recent years. Studies have focused on its biodegradation pathways and toxicity profiles to assess its safety for large-scale industrial use. These findings underscore the need for sustainable practices in handling and disposing of this compound to minimize ecological risks.

Looking ahead, the demand for 1,4-diethoxy-1,3,4-trioxobutan-2-ide sodium salt is expected to grow with advancements in nanotechnology and green chemistry. Its compatibility with eco-friendly synthesis methods positions it as a promising candidate for future innovations in material science.

In conclusion,1,4-diethoxy-1,3,4-trioxobutan